2-methoxyethyl 4-(benzoylamino)benzoate

• IUPAC Name: 2-methoxyethyl 4-benzamidobenzoate
• InChI: InChI=1S/C17H17NO4/c1-21-11-12-22-17(20)14-7-9-15(10-8-14)18-16(19)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key: WFVVRZIURQXWHC-UHFFFAOYSA-N
• Canonical SMILES: COCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

2-methoxyethyl 4-(benzoylamino)benzoate, also known as MEBB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. MEBB belongs to the class of benzamides and is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

2-methoxyethyl 4-(benzoylamino)benzoate exerts its biological activity by inhibiting the activity of certain enzymes. In the case of its antitumor activity, 2-methoxyethyl 4-(benzoylamino)benzoate has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In the case of Alzheimer's disease, 2-methoxyethyl 4-(benzoylamino)benzoate inhibits the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain, thereby improving cognitive function.
Biochemical and Physiological Effects:
2-methoxyethyl 4-(benzoylamino)benzoate has been shown to have a range of biochemical and physiological effects. In addition to its antitumor and Alzheimer's disease activity, 2-methoxyethyl 4-(benzoylamino)benzoate has been shown to have anti-inflammatory activity and is being investigated as a potential treatment for inflammatory diseases such as rheumatoid arthritis. 2-methoxyethyl 4-(benzoylamino)benzoate has also been shown to have antioxidant activity, which may be beneficial in the treatment of various diseases that are associated with oxidative stress.

Advantages and Limitations for Lab Experiments

2-methoxyethyl 4-(benzoylamino)benzoate has several advantages as a compound for lab experiments. It is relatively easy to synthesize and is stable under a range of conditions. However, 2-methoxyethyl 4-(benzoylamino)benzoate has some limitations as well. It is not very water-soluble, which makes it difficult to administer in vivo. Additionally, 2-methoxyethyl 4-(benzoylamino)benzoate has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for the study of 2-methoxyethyl 4-(benzoylamino)benzoate. One area of interest is the development of 2-methoxyethyl 4-(benzoylamino)benzoate derivatives that have improved solubility and bioavailability. Another area of interest is the investigation of 2-methoxyethyl 4-(benzoylamino)benzoate's potential use in the treatment of other diseases such as Parkinson's disease and multiple sclerosis. Finally, the safety and efficacy of 2-methoxyethyl 4-(benzoylamino)benzoate in humans need to be established through clinical trials.

Scientific Research Applications

2-methoxyethyl 4-(benzoylamino)benzoate has been extensively studied for its potential use in drug development. It has been shown to have antitumor activity and is being investigated as a potential treatment for various types of cancer. 2-methoxyethyl 4-(benzoylamino)benzoate is also being studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.